Cas no 941191-96-4 (2-{[4-(Benzenesulfonyl)piperazin-1-yl]methyl}-3,4-dihydroquinazolin-4-one)

• Product Name: 2-{[4-(Benzenesulfonyl)piperazin-1-yl]methyl}-3,4-dihydroquinazolin-4-one
• CAS No: 941191-96-4
• MF: C₁₉H₂₀N₄O₃S
• MW: 384.452102661133
• CID: 5233128
• Update Time: 2025-11-01

2-{[4-(Benzenesulfonyl)piperazin-1-yl]methyl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(Benzenesulfonyl)piperazin-1-yl]methyl}-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C19H20N4O3S/c24-19-16-8-4-5-9-17(16)20-18(21-19)14-22-10-12-23(13-11-22)27(25,26)15-6-2-1-3-7-15/h1-9H,10-14H2,(H,20,21,24)
• InChI Key： KWSJLXOOSUSLMJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)NC=1CN1CCN(S(C2=CC=CC=C2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-{[4-(Benzenesulfonyl)piperazin-1-yl]methyl}-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 2-{[4-(Benzenesulfonyl)piperazin-1-yl]methyl}-3,4-dihydroquinazolin-4-one (CAS No. 941191-96-4)

2-{[4-(Benzenesulfonyl)piperazin-1-yl]methyl}-3,4-dihydroquinazolin-4-one (CAS No. 941191-96-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the quinazolinone family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a benzenesulfonyl group and a piperazine moiety in its structure enhances its pharmacological properties, making it a subject of interest for drug discovery and development.

In recent years, the scientific community has shown growing interest in quinazolinone derivatives, particularly those with piperazine substitutions, due to their potential in targeting various diseases. Researchers are actively exploring the compound's mechanism of action, particularly its interaction with enzymes and receptors involved in inflammatory and neurodegenerative pathways. The benzenesulfonyl group, a common pharmacophore in medicinal chemistry, is believed to contribute to the compound's stability and bioavailability, which are critical factors in drug design.

The compound's CAS number 941191-96-4 serves as a unique identifier in chemical databases, facilitating its retrieval and study. Its molecular formula and weight, along with detailed spectroscopic data, are often sought after by chemists and pharmacologists. The 2-{[4-(Benzenesulfonyl)piperazin-1-yl]methyl} side chain is a key structural feature that distinguishes it from other dihydroquinazolinones, offering insights into its reactivity and potential applications.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, which are commonly used in laboratory settings. Its stability in aqueous solutions is pH-dependent, a characteristic that is crucial for formulation development in pharmaceutical research.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. Given the increasing prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are investigating quinazolinone-based compounds for their neuroprotective effects. The piperazine moiety in 2-{[4-(Benzenesulfonyl)piperazin-1-yl]methyl}-3,4-dihydroquinazolin-4-one is thought to enhance blood-brain barrier penetration, a desirable property for CNS-targeted therapies.

From a synthetic chemistry perspective, the compound's preparation involves multi-step reactions, including N-alkylation and sulfonylation processes. Optimizing these synthetic routes is a topic of ongoing research, with efforts focused on improving yield and reducing environmental impact. Green chemistry principles are increasingly being applied to the synthesis of such complex molecules, aligning with global sustainability goals.

In the context of drug repurposing, a trending topic in pharmaceutical research, 2-{[4-(Benzenesulfonyl)piperazin-1-yl]methyl}-3,4-dihydroquinazolin-4-one is being evaluated for its potential in treating conditions beyond its originally intended targets. This approach leverages existing knowledge about the compound's safety and pharmacokinetics, accelerating the development timeline for new therapeutic applications.

The compound's structure-activity relationship (SAR) is another focal point for researchers. By systematically modifying its functional groups, scientists aim to identify analogs with enhanced potency and selectivity. Computational chemistry tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, are frequently employed in these studies, reflecting the integration of artificial intelligence in modern drug discovery.

As the demand for personalized medicine grows, compounds like 2-{[4-(Benzenesulfonyl)piperazin-1-yl]methyl}-3,4-dihydroquinazolin-4-one are being studied for their potential in tailored therapies. Its modular structure allows for customization to target specific patient populations, addressing the variability in drug response observed in clinical settings.

In summary, 2-{[4-(Benzenesulfonyl)piperazin-1-yl]methyl}-3,4-dihydroquinazolin-4-one (CAS No. 941191-96-4) represents a promising scaffold in medicinal chemistry. Its unique combination of quinazolinone, piperazine, and benzenesulfonyl groups offers multiple avenues for therapeutic development. Ongoing research continues to uncover its full potential, making it a compound of enduring interest in the scientific community.